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Compound of Interest

Compound Name: Ethyl 2-ethylhexanoate

Cat. No.: B156873

An In-depth Technical Guide on Ethyl 2-
Ethylhexanoate

This guide provides a comprehensive overview of the chemical properties and structure of
ethyl 2-ethylhexanoate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

Ethyl 2-ethylhexanoate is a fatty acid ester known for its characteristic fruity aroma.[1] It is
recognized as a flavoring agent in the food industry and as a fragrance ingredient.[1]

IUPAC Name: ethyl 2-ethylhexanoate[1]

Synonyms: Ethyl 2-ethylcaproate, Hexanoic acid, 2-ethyl-, ethyl ester[1]

Molecular Formula: C1o0H2002[1][2]

CAS Number: 2983-37-1[1]

The structure of ethyl 2-ethylhexanoate consists of a hexanoic acid backbone with an ethyl
group at the second carbon position, and an ethyl ester group.

Caption: Chemical structure of Ethyl 2-ethylhexanoate.
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Physicochemical Properties

A summary of the key physicochemical properties of ethyl 2-ethylhexanoate is presented in
the table below.

Property Value Reference

Molecular Weight 172.26 g/mol [1][2]

Clear to pale yellow liquid with
Appearance ) ] [1]
a fruity tropical aroma

Boiling Point 196 °C [3]
Melting Point -63.5 °C (estimate) [3]
Density 0.872 g/cm?3 [3]
Flash Point 71°C [3]
Vapor Pressure 1.3 hPaat25°C [3]
Refractive Index 1.4123 [3]

- Slightly soluble in Chloroform,
Solubility [3]
Ethyl Acetate, and Methanol

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of ethyl
2-ethylhexanoate are not readily available in the public domain. However, general
methodologies for the synthesis of related esters and the analytical techniques used for their
characterization can be described.

Synthesis:

The synthesis of ethyl 2-ethylhexanoate would typically involve the Fischer esterification of 2-
ethylhexanoic acid with ethanol in the presence of an acid catalyst, such as sulfuric acid. The
reaction involves heating the mixture and removing the water formed to drive the equilibrium
towards the product.
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A general procedure for the synthesis of a related compound, manganese 2-ethylhexanoate,
involves heating 2-ethylhexanoic acid with an alkali solution and then adding a divalent
manganese salt solution.[4] While not a direct synthesis of the ethyl ester, this illustrates a
common method for derivatizing 2-ethylhexanoic acid.

Analytical Methods:

Gas chromatography (GC) is a suitable technique for the analysis of volatile compounds like
ethyl 2-ethylhexanoate. A typical GC method would involve:

Instrumentation: Gas chromatograph with a Flame lonization Detector (FID).

Column: A nonpolar or medium-polarity capillary column (e.g., HP-5).

Carrier Gas: Helium or Nitrogen.

Temperatures: Injector and detector temperatures would typically be set around 250 °C and
300 °C, respectively. The oven temperature would be programmed to ramp from a low initial
temperature to a final temperature to ensure good separation of components.

For the analysis of the parent acid, 2-ethylhexanoic acid, in various matrices, GC coupled with
mass spectrometry (GC-MS) is often employed. High-performance liquid chromatography
(HPLC) can also be utilized for the analysis of non-volatile impurities.[5]

Applications and Relevance in Drug Development

Ethyl 2-ethylhexanoate itself is primarily used in the food and fragrance industries.[1]
However, the parent carboxylic acid, 2-ethylhexanoic acid, and its derivatives have broader
applications. Metal salts of 2-ethylhexanoic acid, known as metal 2-ethylhexanoates, are used
as catalysts in polymerization and oxidation reactions.[6][7]

In the pharmaceutical context, 2-ethylhexanoic acid has been identified as a potential impurity
in some drug formulations. For instance, it can be a co-precipitate with potassium clavulanate,
an active pharmaceutical ingredient.[8] Therefore, validated analytical methods for its detection
and quantification are important for quality control in drug manufacturing.

Safety Information
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While a detailed toxicological profile for ethyl 2-ethylhexanoate is not extensively documented
in the provided search results, the safety of the parent compound, 2-ethylhexanoic acid, is of
note. 2-Ethylhexanoic acid is classified as a reproductive toxicant.[9] Safety data sheets for
related compounds emphasize the need for proper handling, including the use of personal
protective equipment and adequate ventilation.[9][10][11]

This technical guide provides a summary of the core chemical properties and structural
information for ethyl 2-ethylhexanoate based on currently available data. For specific
experimental protocols and in-depth safety assessments, further focused literature and
database searches are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156873#ethyl-2-ethylhexanoate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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